N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide

• Molecular Formula: C14H13Cl2N3O3S2
• Molecular Weight: 406.3 g/mol
• IUPAC Name: 2-(2,3-dichloro-N-methylsulfonylanilino)-N-[(E)-thiophen-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C14H13Cl2N3O3S2/c1-24(21,22)19(12-6-2-5-11(15)14(12)16)9-13(20)18-17-8-10-4-3-7-23-10/h2-8H,9H2,1H3,(H,18,20)/b17-8+
• InChI Key: ZHKLRMPAMKGNCM-CAOOACKPSA-N
• Isomeric SMILES: CS(=O)(=O)N(CC(=O)N/N=C/C1=CC=CS1)C2=C(C(=CC=C2)Cl)Cl
• SMILES: CS(=O)(=O)N(CC(=O)NN=CC1=CC=CS1)C2=C(C(=CC=C2)Cl)Cl

Description

N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide, also known as DCTM, is a sulfonamide-based compound that has been extensively studied for its potential applications in scientific research. DCTM is a small molecule that has been synthesized through various methods and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide involves its inhibition of carbonic anhydrase, which leads to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide. This results in a decrease in pH, which can lead to various physiological effects. N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. Furthermore, N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has been shown to have potent inhibitory effects on the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance and ion transport. N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has also been studied for its potential use as a diagnostic tool for various diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has several advantages and limitations for lab experiments. The compound has been extensively studied, and its synthesis method is well-established. N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has also been shown to have potent inhibitory effects on the enzyme carbonic anhydrase, which makes it a useful tool for studying various physiological processes. However, one limitation of N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide. Further studies are needed to elucidate the precise mechanism of action of the compound and its potential use as a diagnostic tool for various diseases. Additionally, further studies are needed to optimize the synthesis of N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide and to improve its purity and yield. Furthermore, the potential applications of N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide in various fields such as drug discovery and cancer therapy should be explored.

Synthesis Methods

The synthesis of N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide involves the reaction of 2,3-dichloroaniline with 2-thienylmethylenehydrazine in the presence of a base to form the intermediate product, which is then reacted with methylsulfonyl chloride to obtain the final product, N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide. The synthesis of N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has been reported in various literature sources, and the purity and yield of the compound can be optimized through various methods.

Scientific Research Applications

N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has been extensively studied for its potential applications in scientific research. The compound has been shown to have potent inhibitory effects on the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance and ion transport. N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has also been shown to have anticancer properties, as it inhibits the growth of various cancer cell lines. Furthermore, N-(2,3-dichlorophenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}methanesulfonamide has been studied for its potential use as a diagnostic tool for various diseases such as Alzheimer's and Parkinson's.